Cas no 204927-38-8 (Carbamic acid, dimethyl-, imidazo[1,2-a]pyridin-7-yl ester)

• Product Name: Carbamic acid, dimethyl-, imidazo[1,2-a]pyridin-7-yl ester
• CAS No: 204927-38-8
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 3896756
• PubChem ID: 76849213
• Update Time: 2025-05-20

Carbamic acid, dimethyl-, imidazo[1,2-a]pyridin-7-yl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, dimethyl-, imidazo[1,2-a]pyridin-7-yl ester
• Carbamic acid, dimethyl-, imidazo[1,2-a]pyridin-7-yl ester (9CI)
• carbamic acid,dimethyl-,imidazo[1,2-a]pyridin-7-yl ester
• 204927-38-8

• Inchi： 1S/C10H11N3O2/c1-12(2)10(14)15-8-3-5-13-6-4-11-9(13)7-8/h3-7H,1-2H3
• InChI Key： CQVPYOWWQMVPLQ-UHFFFAOYSA-N
• SMILES： C(OC1C=CN2C=CN=C2C=1)(=O)N(C)C

Computed Properties

• Exact Mass: 205.085
• Monoisotopic Mass: 205.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.8A^2
• XLogP3: 1.5

Additional information on Carbamic acid, dimethyl-, imidazo[1,2-a]pyridin-7-yl ester

Carbamic acid, dimethyl-, imidazo[1,2-a]pyridin-7-yl ester (CAS No. 204927-38-8): A Comprehensive Overview

Carbamic acid, dimethyl-, imidazo[1,2-a]pyridin-7-yl ester, identified by its CAS number 204927-38-8, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of imidazopyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural framework of Carbamic acid, dimethyl-, imidazo[1,2-a]pyridin-7-yl ester consists of a central imidazopyridine core, which is a fused heterocyclic system containing both imidazole and pyridine rings. This unique structural motif contributes to its remarkable chemical and biological properties. The presence of ester functional groups and dimethylamino substituents further enhances its reactivity and potential utility in synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, imidazopyridines have emerged as a promising class of molecules due to their ability to interact with various biological targets. Studies have demonstrated that imidazopyridine derivatives exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

Carbamic acid, dimethyl-, imidazo[1,2-a]pyridin-7-yl ester has been extensively investigated for its potential role in drug development. Its molecular structure suggests that it may possess the ability to modulate key biological pathways involved in diseases such as cancer and inflammation. Preliminary studies have indicated that this compound can inhibit the activity of certain enzymes and receptors, making it a valuable candidate for further exploration.

The synthesis of Carbamic acid, dimethyl-, imidazo[1,2-a]pyridin-7-yl ester involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the imidazopyridine core through cyclization reactions, followed by functionalization at the 7-position with the carbamate ester group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity of the final product.

The pharmacological properties of Carbamic acid, dimethyl-, imidazo[1,2-a]pyridin-7-yl ester have been the subject of numerous preclinical studies. These studies have revealed that the compound exhibits significant inhibitory activity against various target proteins and enzymes. For instance, it has shown promise in inhibiting kinases that are involved in cancer cell proliferation and survival. Additionally, it has demonstrated anti-inflammatory effects by modulating cytokine production and immune cell function.

The potential therapeutic applications of Carbamic acid, dimethyl-, imidazo[1,2-a]pyridin-7-yl ester are vast. In oncology research, this compound has been explored as a lead molecule for developing novel anticancer agents. Its ability to selectively target cancer cells while sparing healthy cells makes it an attractive candidate for further development. Furthermore, its anti-inflammatory properties suggest that it may be useful in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, Carbamic acid, dimethyl-, imidazo[1,2-a]pyridin-7-yl ester (CAS No. 204927-38-8) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its diverse range of biological activities and synthetic accessibility make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.